Cas no 210222-17-6 (Pyrrolo[1,2-a]quinoxaline, 4,7,8-trichloro-)

• Product Name: Pyrrolo[1,2-a]quinoxaline, 4,7,8-trichloro-
• CAS No: 210222-17-6
• MF: C₁₁H₅Cl₃N₂
• MW: 271.529799222946
• CID: 3905704
• Update Time: 2026-04-17

Pyrrolo[1,2-a]quinoxaline, 4,7,8-trichloro- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]quinoxaline, 4,7,8-trichloro-

Additional information on Pyrrolo[1,2-a]quinoxaline, 4,7,8-trichloro-

Pyrrolo[1,2-a]quinoxaline, 4,7,8-Trichloro-: A Comprehensive Overview

The compound Pyrrolo[1,2-a]quinoxaline, 4,7,8-Trichloro- (CAS No. 210222-17-6) is a highly specialized heterocyclic aromatic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoxalines, which are known for their unique electronic properties and structural versatility. The presence of chlorine atoms at positions 4, 7, and 8 introduces additional functionalization, enhancing its reactivity and applicability in advanced materials and chemical synthesis.

Pyrrolo[1,2-a]quinoxaline is a fused bicyclic structure comprising a pyrrole ring fused to a quinoxaline framework. The trichloro substitution pattern in this compound adds complexity to its electronic structure and opens up new avenues for its use in fields such as optoelectronics, drug discovery, and advanced materials science. Recent studies have highlighted the importance of such heterocycles in designing novel organic semiconductors due to their high thermal stability and excellent charge transport properties.

One of the most promising applications of 4,7,8-Trichloro-Pyrrolo[1,2-a]quinoxaline lies in its potential as a building block for constructing two-dimensional (2D) materials. Researchers have demonstrated that this compound can serve as a precursor for synthesizing graphene-like structures with tailored electronic properties. The trichloro substitution facilitates controlled cross-coupling reactions, enabling the precise engineering of molecular frameworks for applications in flexible electronics and energy storage devices.

Furthermore, Pyrrolo[1,2-a]quinoxaline derivatives have shown significant promise in the field of medicinal chemistry. The trichloro-substituted variant has been investigated for its potential as an anticancer agent. Studies indicate that this compound exhibits selective cytotoxicity against cancer cells while sparing healthy cells, making it a potential candidate for targeted drug delivery systems. The unique electronic properties of the quinoxaline core contribute to its ability to interact with biological molecules at the cellular level.

The synthesis of 4,7,8-Trichloro-Pyrrolo[1,2-a]quinoxaline involves a multi-step process that typically begins with the preparation of the parent quinoxaline derivative. Advanced synthetic techniques such as Suzuki-Miyaura coupling and nucleophilic aromatic substitution are employed to introduce the chlorine atoms at specific positions on the ring system. These methods ensure high regioselectivity and yield high-purity compounds suitable for both academic research and industrial applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of Pyrrolo[1,2-a]quinoxaline derivatives. Density functional theory (DFT) calculations have revealed that the trichloro substitution significantly alters the compound's HOMO-LUMO gap, enhancing its optical absorption properties. This makes it an attractive candidate for use in organic photovoltaic (OPV) devices and light-emitting diodes (LEDs). The ability to tune these properties through strategic substitution patterns underscores the versatility of this compound in material science.

In addition to its electronic applications, Pyrrolo[1,2-a]quinoxaline derivatives are being explored for their role in catalysis. The trichloro-substituted variant has been shown to act as an efficient catalyst in various organic transformations due to its ability to stabilize transition states through resonance effects. This property opens up new possibilities in green chemistry and sustainable chemical synthesis.

The growing interest in Pyrrolo[1,2-a]quinoxaline derivatives is evident from recent publications across leading scientific journals. Researchers are increasingly focusing on understanding the relationship between the compound's structure and its functional properties. For instance, studies on its thermal stability under extreme conditions have revealed its suitability for use in high-temperature applications such as aerospace materials and advanced composites.

In conclusion, Pyrrolo[1